Cas no 893342-17-1 (ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate)

• Product Name: ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate
• CAS No: 893342-17-1
• MF: C₁₆H₁₉N₃O₆S
• MW: 381.403562784195
• CID: 6024659
• PubChem ID: 5310440
• Update Time: 2025-06-09

ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate
• ethyl 4-[(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylamino]benzoate
• HMS2247C11
• SR-01000016869-1
• 893342-17-1
• F1844-0262
• SMR000018292
• MLS000103933
• SR-01000016869
• AKOS024614379
• CHEMBL1529926

• Inchi： 1S/C16H19N3O6S/c1-5-25-15(21)11-6-8-12(9-7-11)17-26(23,24)13-10(2)18(3)16(22)19(4)14(13)20/h6-9,17H,5H2,1-4H3
• InChI Key： JWSVVUWOOJTXJB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NS(C2C(=O)N(C)C(=O)N(C)C=2C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 381.09945651g/mol
• Monoisotopic Mass: 381.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 122Ų

Additional information on ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate

Ethyl 4-(1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate (CAS No. 893342-17-1): A Comprehensive Overview

Ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate (CAS No. 893342-17-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a benzoate ester linked to a sulfonamide-substituted tetrahydropyrimidine moiety, making it a promising candidate for various biological studies.

The tetrahydropyrimidine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the sulfonamide group further enhances the compound's pharmacological properties by providing additional binding sites and improving solubility. The ethyl benzoate ester moiety contributes to the overall lipophilicity and stability of the molecule, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate has shown promise in antimicrobial research. Studies have reported that it exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant infections.

In the realm of cancer research, this compound has been investigated for its potential as an antiproliferative agent. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings are particularly significant given the increasing need for novel anticancer therapies with improved efficacy and reduced side effects.

The synthesis of ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate involves a multi-step process that combines advanced organic synthesis techniques with modern analytical methods. Key steps include the formation of the tetrahydropyrimidine core through a Biginelli reaction and the subsequent functionalization with the sulfonamide and benzoate moieties. The optimization of these synthetic routes is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

Pharmacokinetic studies have provided valuable insights into the behavior of ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate in biological systems. It has been found to exhibit favorable absorption properties when administered orally or intravenously. The compound's stability in plasma and its ability to cross the blood-brain barrier make it suitable for targeting central nervous system disorders.

Toxicological evaluations have also been conducted to assess the safety profile of this compound. Preliminary data indicate that it has a low toxicity profile at therapeutic doses. However, further long-term studies are necessary to fully understand its safety and potential side effects.

In conclusion, ethyl 4-(1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamido)benzoate (CAS No. 893342-17-1) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.